Cas no 1804354-80-0 (3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804354-80-0
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4838449
• Update Time: 2025-05-21

3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N2O4/c1-4-7(16-2)6(13(14)15)5(3-12-4)17-8(9,10)11/h3H,1-2H3
• InChI Key： MNRJNQZCVARUBS-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C(=C1[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.2
• Topological Polar Surface Area: 77.2

Additional information on 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine

Introduction to 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804354-80-0)

3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804354-80-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its methoxy, methyl, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The significance of 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine lies in its potential as a building block for more complex pharmaceutical agents. Pyridine derivatives are extensively studied due to their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. The presence of multiple functional groups in this compound allows for versatile chemical modifications, enabling researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how structural modifications influence the biological activity of pyridine-based compounds. Studies have demonstrated that the electron-withdrawing nature of the nitro group and the electron-donating effects of the methoxy and trifluoromethoxy groups can significantly alter the pharmacokinetic and pharmacodynamic profiles of pyridine derivatives. This insight has guided the design of novel molecules with improved efficacy and reduced toxicity.

In the context of drug discovery, 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine has been explored as a precursor in the synthesis of bioactive molecules targeting inflammatory diseases, neurological disorders, and cancer. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. By incorporating this group into a pyridine core, researchers aim to develop compounds that can interact more effectively with biological targets.

The nitro group in 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine also plays a crucial role in its chemical reactivity. Nitro-substituted pyridines can undergo reduction or nucleophilic substitution reactions, providing pathways for further functionalization. This flexibility makes them attractive for medicinal chemists who are seeking to develop molecules with tailored properties. Additionally, the methoxy group can participate in hydrogen bonding interactions, which is important for optimizing receptor binding affinity.

Current research efforts are focused on leveraging the structural diversity of pyridine derivatives like 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine to discover new therapeutic agents. Computational methods such as molecular dynamics simulations and quantum mechanical calculations are being employed to predict the behavior of these compounds in biological systems. These approaches have enabled the identification of promising candidates for further experimental validation.

The synthesis of 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a pyridine scaffold, followed by selective functionalization at various positions using appropriate reagents. The introduction of the nitro group often requires harsh conditions but can be achieved efficiently with careful control over reaction parameters.

One notable application of 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine is in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. Pyridine-based kinase inhibitors have shown considerable promise in preclinical studies due to their ability to disrupt aberrant signaling pathways involved in disease progression. The unique combination of substituents in this compound makes it a versatile scaffold for designing such inhibitors.

The role of 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine extends beyond drug development; it also serves as a valuable intermediate in synthetic chemistry. Its structural complexity allows chemists to explore novel synthetic routes and develop methodologies that can be applied to other heterocyclic compounds. This underscores its importance not only as a potential therapeutic agent but also as a tool for advancing synthetic organic chemistry.

In conclusion, 3-Methoxy-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804354-80-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.